Cas no 684215-40-5 (Benzonitrile, 3-acetyl-4-methyl- (9CI))
684215-40-5 structure
Product Name:Benzonitrile, 3-acetyl-4-methyl- (9CI)
CAS No:684215-40-5
MF:C10H9NO
MW:159.184562444687
CID:1023203
PubChem ID:45086149
Update Time:2025-04-20
Benzonitrile, 3-acetyl-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-acetyl-4-methyl- (9CI)
- 684215-40-5
- SCHEMBL26561341
- Benzonitrile,3-acetyl-4-methyl-(9ci)
- FT-0706921
- DB-285715
- 3-Acetyl-4-methylbenzonitrile
- Benzonitrile, 3-acetyl-4-methyl-
-
- Inchi： 1S/C10H9NO/c1-7-3-4-9(6-11)5-10(7)8(2)12/h3-5H,1-2H3
- InChI Key： SXJUDXWULIDYLR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 159.068
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Benzonitrile, 3-acetyl-4-methyl- (9CI) Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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